Cas no 873992-97-3 ((1-Isocyanato-3-methylbutan-2-yl)benzene)

• Product Name: (1-Isocyanato-3-methylbutan-2-yl)benzene
• CAS No: 873992-97-3
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 5823657
• PubChem ID: 82075426
• Update Time: 2023-11-17

(1-Isocyanato-3-methylbutan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• EN300-1869940
• (1-isocyanato-3-methylbutan-2-yl)benzene
• 873992-97-3
• (1-Isocyanato-3-methylbutan-2-yl)benzene

• Inchi： 1S/C12H15NO/c1-10(2)12(8-13-9-14)11-6-4-3-5-7-11/h3-7,10,12H,8H2,1-2H3
• InChI Key： VIIRTVVBLPUZDE-UHFFFAOYSA-N
• SMILES： O=C=NCC(C1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes